(E)-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(o-tolyl)acrylamide

• IUPAC Name: (E)-3-(2-methylphenyl)-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C20H20N4O/c1-15-6-3-4-7-16(15)9-10-20(25)22-14-18-12-19(23-24(18)2)17-8-5-11-21-13-17/h3-13H,14H2,1-2H3,(H,22,25)/b10-9+
• InChI Key: SXLZAVQKRSXUFF-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=CC=C1C=CC(=O)NCC2=CC(=NN2C)C3=CN=CC=C3
• Isomeric SMILES: CC1=CC=CC=C1/C=C/C(=O)NCC2=CC(=NN2C)C3=CN=CC=C3
• Molecular Formula: C20H20N4O
• Molecular Weight: 332.4 g/mol

Description

(E)-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(o-tolyl)acrylamide, also known as MPAA, is a synthetic compound that has been extensively studied for its potential use in scientific research. MPAA has been found to have a variety of biochemical and physiological effects, making it a promising compound for use in laboratory experiments. In

Scientific Research Applications

Microwave-Assisted Synthesis

Microwave-assisted synthesis techniques have been utilized to create novel compounds involving pyrazole rings, showcasing the potential for rapid and efficient synthesis methods that could be applied to "(E)-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(o-tolyl)acrylamide" for research purposes (Fahim, Shalaby, & Ibrahim, 2019).

Cytotoxicity and Antitumor Activity

Research into pyrazole and acrylamide derivatives has demonstrated significant interest in their cytotoxicity and potential antitumor activities. For instance, compounds synthesized from acrylamide derivatives have been evaluated for their in vitro cytotoxic activity against various cancer cell lines, indicating a promising avenue for cancer research (Hassan, Hafez, Osman, 2014).

Antioxidant Properties

The synthesis of novel compounds with pyrazole cores has also been directed towards evaluating their antioxidant activities. Such studies are crucial for developing therapeutic agents that can mitigate oxidative stress-related diseases (Mohamed & El-Sayed, 2019).

Antimicrobial Activities

Moreover, acrylamide derivatives have been explored for their antimicrobial properties, offering insights into the potential development of new antimicrobial agents that could be derived from or related to "(E)-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(o-tolyl)acrylamide" (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Novel Functional Acrylamides and Their Applications

Research on acrylamides extends into the development of novel functional acrylamides with a variety of applications, including materials science and polymer chemistry, suggesting the versatility of acrylamide derivatives in scientific research (Ling, Habicher, Kuckling, & Adler, 1999).